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Abstract

Ethylammonium nitrate (EAN), with the formula [CH3CH2NHs]*[NOs] -, holds the distinction of
being the first reported room-temperature ionic liquid, a discovery made by Paul Walden in
1914.[1][2][3][4][5][6] This event marked the beginning of the field of ionic liquids, which are
salts that exist in a liquid state at or near ambient temperatures.[7][8] EAN is a protic ionic liquid
synthesized through the proton transfer from nitric acid to ethylamine.[1] Unlike conventional
inorganic salts such as sodium chloride which have very high melting points, EAN melts at a
mere 12-14°C.[1][2] This unique characteristic, combined with its negligible vapor pressure,
high thermal stability, and excellent solvating capabilities, has made it a subject of extensive
research and a versatile medium in various scientific and industrial applications, including
electrochemistry, biotechnology, and as a potential component in drug delivery systems.[7][9]
[10] This technical guide provides an in-depth overview of the synthesis, physicochemical
properties, and key applications of ethylammonium nitrate, with a focus on experimental
protocols and quantitative data.
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Discovery and Historical Context

The field of ionic liquids began in 1914 with the work of Russian and Latvian-German chemist
Paul Walden.[3][11] While investigating the stereochemistry of certain organic compounds, he
synthesized ethylammonium nitrate and reported its remarkably low melting point of 13-14°C.
[1][11] This discovery of a salt that is liquid at room temperature was a significant departure
from the known properties of ionic compounds at the time.[1] However, the potential of ionic
liquids remained largely unexplored until the latter half of the 20th century, when air and water-
stable ionic liquids based on imidazolium and pyridinium cations were developed.[7]

Synthesis of Ethylammonium Nitrate

Ethylammonium nitrate is a protic ionic liquid formed from the neutralization reaction between a
Bregnsted acid (nitric acid) and a Brgnsted base (ethylamine).[1][12]

Experimental Protocol

A common method for the synthesis of ethylammonium nitrate involves the direct reaction of
ethylamine with concentrated nitric acid.[2][6][12]

Materials:

Ethylamine (CzHsNH2)

e Concentrated Nitric Acid (HNO3)

e |ce bath

o Magnetic stirrer and stir bar

e Round-bottom flask

e Dropping funnel

Procedure:

e An aqueous solution of ethylamine is placed in a round-bottom flask and cooled in an ice
bath.
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» Concentrated nitric acid is added dropwise to the cooled and stirring ethylamine solution.
The addition should be slow to control the exothermic nature of the neutralization reaction.

» Throughout the addition, the temperature of the reaction mixture should be maintained below
a certain threshold (e.g., 10-15°C) to prevent unwanted side reactions and ensure safety.

» After the complete addition of nitric acid, the mixture is typically stirred for an additional
period to ensure the reaction goes to completion.

e The resulting solution is then dried to remove water, often under vacuum on a Schlenk line,
to yield the final product with a low water content (<0.5 wt%).[13] Care must be taken during
the drying process of nitrate-containing protic ionic liquids due to the oxidizing nature of the
nitrate ion.[13]

Ethylamine
(C2HsNH2)

Ethylammonium Nitrate
([CH3CH2NHs]*[NOs]~)

Neutralization Reaction
(Proton Transfer)

Concentrated Nitric Acid
(HNO3)
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Caption: Synthesis of Ethylammonium Nitrate.

Physicochemical Properties

Ethylammonium nitrate exhibits a unique set of physicochemical properties that distinguish it
from conventional molecular solvents.

Quantitative Data

The following tables summarize the key quantitative properties of ethylammonium nitrate.

Table 1: General and Thermal Properties
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Property Value Reference
Molecular Formula C2H9N20s3 9]
Molar Mass 108.11 g/mol [O][14]
Appearance .Colf)rless to slightly yellowish C1l6]

liquid
Melting Point 9-14 °C [1112]181[15]
Boiling Point 240 °C [2][6]
Decomposition Temperature ~250 °C [2][6]

Table 2: Physical and Electrochemical Properties

Property Value Conditions Reference
Density 1.261 g/cm3 20 °C [2][6]

1.21 g/cm3 Not Specified 9]

1.26 glcm3 25 °C [15]

Viscosity 0.028 Pa-s (28 cP) 25°C [2][6]

36.5 cP Not Specified [9]

36.5 cP 25 °C [15]

Electrical Conductivity = ~20 mS/cm 25°C [2][6]

25.4 mS/cm Not Specified [9]

20.28 mS/cm 20 °C [15]

Table 3: Solubility and Safety
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Property Description Reference

. Highly soluble in water and
Solubility [9]
other polar solvents.

Volatility Minimal vapor pressure. [9]

Irritant. Causes skin and
Hazards serious eye irritation. May [2][14]

cause respiratory irritation.

Key Applications

The distinct properties of ethylammonium nitrate have led to its use in a variety of applications.

Electrochemistry

Due to its high electrical conductivity and wide electrochemical window, EAN is utilized as an
electrically conductive solvent in electrochemical studies.[2][6][9] Its ionic nature provides a

suitable environment for electrochemical reactions.

Biotechnology and Protein Science

Ethylammonium nitrate has shown a remarkable ability to act as a protein crystallization agent
and to assist in the refolding of denatured proteins.[2][6] It has been demonstrated to have a
positive effect on the refolding of denatured lysozyme, achieving a refolding yield of about 90%.
[2] The proposed mechanism involves the ethyl group of the cation interacting with the
hydrophobic regions of the protein, preventing intermolecular association, while the charged
components of EAN stabilize electrostatic interactions.[2][6]
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Caption: EAN-assisted Protein Refolding.

Green Chemistry

With its low volatility and potential for biodegradability, ethylammonium nitrate is considered a
"green solvent" and is used in green chemistry to reduce the environmental impact of chemical
processes.[9]

Drug Delivery Systems

The unique solvating properties of ionic liquids, including EAN, are being explored for their
potential in drug delivery systems.[10] They can enhance the solubility of poorly soluble active
pharmaceutical ingredients (APIs), a critical factor in determining a drug's efficacy.[10] The
ability to form "active pharmaceutical ingredient ionic liquids" (API-ILs) by combining a
pharmaceutically active cation with an appropriate anion is a promising area of research.[10]

Logical Relationships of Properties
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The properties and applications of ethylammonium nitrate are intrinsically linked to its ionic
nature and molecular structure.
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Caption: Properties and Applications of EAN.

Conclusion

Ethylammonium nitrate, the pioneering room-temperature ionic liquid, continues to be a
substance of significant scientific interest more than a century after its discovery. Its unique
combination of properties, stemming from its ionic nature, makes it a versatile tool for
researchers, scientists, and professionals in drug development. From its role as a solvent in
green chemistry and electrochemistry to its more specialized applications in protein science
and its potential in enhancing drug delivery, EAN serves as a foundational example of the vast
possibilities offered by ionic liquids. Further research into its applications and the development
of new ionic liquids based on its principles will undoubtedly continue to push the boundaries of
chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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